Cas no 102808-97-9 (2,5-Cyclohexadiene-1,4-dione,2,5-bis[[5-(diethylamino)pentyl]amino]-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,5-bis[[5-(diethylamino)pentyl]amino]-
• CAS No: 102808-97-9
• MF: C₂₄H₄₄N₄O₂
• MW: 420.631766319275
• CID: 192520
• PubChem ID: 16206240
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,5-bis[[5-(diethylamino)pentyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-bis[[5-(diethylamino)pentyl]amino]-
• 2,5-bis[5-(diethylamino)pentylamino]cyclohexa-2,5-diene-1,4-dione
• 2,5-Bis((5-(diethylamino)pentyl)amino)-p-benzoquinone
• 2,5-Bis-(5-diaethylamino-pentylamino)-[1,4]benzochinon
• 2,5-bis-(5-diethylamino-pentylamino)-[1,4]benzoquinone
• BRN 3456486
• LS-40312
• p-Benzoquinone, 2,5-bis((5-(diethylamino)pentyl)amino)-
• DTXSID40145520
• 102808-97-9

• Inchi： 1S/C24H44N4O2/c1-5-27(6-2)17-13-9-11-15-25-21-19-24(30)22(20-23(21)29)26-16-12-10-14-18-28(7-3)8-4/h19-20,25-26H,5-18H2,1-4H3
• InChI Key： MCMARFMAYMRJEF-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C=C1NCCCCCN(CC)CC)=O)NCCCCCN(CC)CC

Computed Properties

• Exact Mass: 420.346427g/mol
• Monoisotopic Mass: 420.346427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 420.6g/mol
• XLogP3: 4.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.68000
• LogP: 3.89120